Cas no 1260742-10-6 (5-(3-methylphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-methylphenyl)-1,3-oxazol-2-amine
• CAS No: 1260742-10-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 4565499
• PubChem ID: 91757221
• Update Time: 2025-06-14

5-(3-methylphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(m-Tolyl)oxazol-2-amine
• 5-(3-methylphenyl)-1,3-oxazol-2-amine

• Inchi： 1S/C10H10N2O/c1-7-3-2-4-8(5-7)9-6-12-10(11)13-9/h2-6H,1H3,(H2,11,12)
• SMILES： O1C(C2=CC=CC(C)=C2)=CN=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(3-methylphenyl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(3-methylphenyl)-1,3-oxazol-2-amine (CAS No. 1260742-10-6): Properties, Applications, and Industry Insights

The compound 5-(3-methylphenyl)-1,3-oxazol-2-amine (CAS No. 1260742-10-6) is a specialized heterocyclic organic molecule featuring an oxazole core substituted with a 3-methylphenyl group and an amine functional group. This structure grants it unique chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. Its molecular formula (C₁₀H₁₀N₂O) and molecular weight (174.20 g/mol) are critical for precise applications in synthetic chemistry.

In recent years, the demand for oxazole derivatives like 5-(3-methylphenyl)-1,3-oxazol-2-amine has surged due to their role in designing bioactive compounds. Researchers highlight its potential as a pharmacophore in drug discovery, particularly for targeting inflammatory pathways and neurological disorders. Its lipophilicity and hydrogen-bonding capacity enhance membrane permeability, a key factor in optimizing drug bioavailability.

The synthesis of CAS 1260742-10-6 typically involves cyclization reactions of precursor molecules, such as α-haloketones with urea derivatives, under controlled conditions. Advanced techniques like microwave-assisted synthesis have improved yields and reduced reaction times, aligning with the industry's push for green chemistry and sustainable practices. Analytical methods such as HPLC and NMR spectroscopy ensure purity and structural validation.

Beyond pharmaceuticals, 5-(3-methylphenyl)-1,3-oxazol-2-amine is explored in agrochemical formulations. Its structural motifs exhibit pesticidal activity against crop pathogens, addressing global concerns like food security and resistance management. Additionally, its fluorescence properties make it a candidate for optical materials in sensors and OLEDs, tapping into the booming electronics market.

Safety and regulatory compliance are paramount. While 1260742-10-6 is not classified as hazardous, proper personal protective equipment (PPE) and ventilation are recommended during handling. Storage in cool, dry environments prevents degradation. Regulatory bodies like the EPA and REACH provide guidelines for its safe use, reflecting the industry's commitment to responsible chemical management.

Market trends indicate growing interest in custom synthesis of CAS 1260742-10-6, driven by R&D investments in precision medicine and smart materials. Suppliers emphasize batch-to-batch consistency and scalability to meet diverse industrial needs. For researchers, understanding its structure-activity relationships (SAR) unlocks innovations in targeted therapy and catalysis.

In conclusion, 5-(3-methylphenyl)-1,3-oxazol-2-amine exemplifies the intersection of chemical innovation and multidisciplinary applications. As industries prioritize efficiency and sustainability, this compound's versatility positions it as a cornerstone in advancing life sciences and technology.